Cas no 1208352-70-8 (2-Chloro-6-hydrazinylnicotinic acid)

• Product Name: 2-Chloro-6-hydrazinylnicotinic acid
• CAS No: 1208352-70-8
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• CID: 6792615
• PubChem ID: 90883221
• Update Time: 2025-10-28

2-Chloro-6-hydrazinylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1208352-70-8
• 2-Chloro-6-hydrazinylnicotinic acid

• Inchi： 1S/C6H6ClN3O2/c7-5-3(6(11)12)1-2-4(9-5)10-8/h1-2H,8H2,(H,9,10)(H,11,12)
• InChI Key： SMRRGDSEHLYPBJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(NN)=N1

Computed Properties

• Exact Mass: 187.0148541g/mol
• Monoisotopic Mass: 187.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 88.2Ų

Additional information on 2-Chloro-6-hydrazinylnicotinic acid

Introduction to 2-Chloro-6-hydrazinylnicotinic Acid (CAS No: 1208352-70-8)

2-Chloro-6-hydrazinylnicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1208352-70-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 2-Chloro-6-hydrazinylnicotinic acid, particularly the presence of a chloro substituent and a hydrazino group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The significance of 2-Chloro-6-hydrazinylnicotinic acid lies in its role as a building block in the development of novel therapeutic compounds. Nicotinic acid derivatives have been extensively studied for their potential applications in managing metabolic disorders, cardiovascular diseases, and inflammatory conditions. The hydrazino moiety in 2-Chloro-6-hydrazinylnicotinic acid offers a reactive site for further functionalization, enabling the design of complex molecules with enhanced biological efficacy. This flexibility has made it a preferred choice for medicinal chemists seeking to develop innovative drug candidates.

In recent years, there has been a surge in research focused on nicotinic acid derivatives due to their ability to modulate key biological pathways. For instance, studies have demonstrated that certain nicotinic acid analogs can inhibit platelet aggregation, thereby reducing the risk of thrombotic events. Additionally, these compounds have shown promise in alleviating symptoms associated with hyperlipidemia by increasing high-density lipoprotein (HDL) cholesterol levels. The unique structural attributes of 2-Chloro-6-hydrazinylnicotinic acid make it a promising candidate for further exploration in this context.

The synthesis of 2-Chloro-6-hydrazinylnicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chloro substituent at the 2-position enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions. On the other hand, the hydrazino group at the 6-position provides a site for condensation reactions with various carbonyl compounds, leading to the formation of hydrazones or imines. These transformations are crucial for generating diverse derivatives with tailored biological activities.

One of the most compelling aspects of 2-Chloro-6-hydrazinylnicotinic acid is its potential application in the development of targeted therapies. Researchers have explored its use in creating molecules that interact selectively with specific biological targets, such as enzymes or receptors involved in disease pathways. For example, derivatives of this compound have been investigated for their ability to inhibit kinases implicated in cancer progression. The hydrazino group serves as a handle for covalent bond formation with biomolecules, enhancing drug delivery and specificity.

The pharmacokinetic properties of 2-Chloro-6-hydrazinylnicotinic acid and its derivatives are also subjects of intense study. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is essential for optimizing their therapeutic efficacy and minimizing potential side effects. Advanced computational methods and experimental techniques are employed to predict and analyze these properties, ensuring that drug candidates derived from this compound are both safe and effective.

In conclusion, 2-Chloro-6-hydrazinylnicotinic acid (CAS No: 1208352-70-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for nicotinic acid derivatives, compounds like 2-Chloro-6-hydrazinylnicotinic acid are poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.